Cas no 117439-55-1 (Benzene, 1-bromo-3-(1,1-dimethylethyl)-2-methoxy-5-methyl-)

• Product Name: Benzene, 1-bromo-3-(1,1-dimethylethyl)-2-methoxy-5-methyl-
• CAS No: 117439-55-1
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• CID: 1206699
• PubChem ID: 617870
• Update Time: 2025-04-20

Benzene, 1-bromo-3-(1,1-dimethylethyl)-2-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-(1,1-dimethylethyl)-2-methoxy-5-methyl-
• 1-Bromo-3-(1,1-dimethylethyl)-2-methoxy-5-methylbenzene
• 2-methoxy-1-bromo-3-tert-butyl-5-methylbenzene
• 1-Bromo-3-tert-butyl-2-methoxy-5-methylbenzene
• 117439-55-1
• SCHEMBL1627319

• Inchi： 1S/C12H17BrO/c1-8-6-9(12(2,3)4)11(14-5)10(13)7-8/h6-7H,1-5H3
• InChI Key： MLHDMUNFEWJXRL-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(=C1OC)C(C)(C)C

Computed Properties

• Exact Mass: 256.04631
• Monoisotopic Mass: 256.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes